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Compound of Interest

Compound Name: 5-Methyl-2-hepten-4-one

Cat. No.: B1233884

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 5-
Methyl-2-hepten-4-one, ensuring the safety of laboratory personnel and compliance with
standard safety procedures.

I. Chemical Safety and Hazard Information

5-Methyl-2-hepten-4-one is a flammable liquid and vapor that can cause skin irritation and
may lead to an allergic skin reaction.[1][2] It is harmful if swallowed.[1] Adherence to the
following safety protocols is critical to minimize risks.

Quantitative Data Summary:
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Property Value

Molecular Formula CsH140O[2][3][4][5]

Molecular Weight 126.20 g/mol [2][4]

Appearance Clear, colorless to light yellow liquid[3][6]
Boiling Point 167 - 170 °C[1][3][6]

Flash Point 52.22 °C - 61 °C (closed cup)[6]

Density 0.845 - 0.852 g/mL at 25 °C[6][7]

Solubility Slightly soluble in water; soluble in oils and

miscible in alcohol[6][8]

Il. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment
must be worn at all times when handling 5-Methyl-2-hepten-4-one.

A. Hand Protection:

e Gloves: Use chemically impermeable gloves resistant to ketones.[1] Materials such as Butyl
rubber, Polyvinyl alcohol (PVA), or specialized ketone-resistant gauntlets are recommended.
[9][10][11][12][13] Always inspect gloves for signs of degradation or puncture before use.

B. Eye and Face Protection:

o Safety Glasses/Goggles: Wear safety glasses with side shields or chemical splash goggles
to protect against splashes.[14]

o Face Shield: In situations with a higher risk of splashing, a face shield should be worn in
addition to safety glasses or goggles.

C. Body Protection:

e Laboratory Coat: A flame-resistant lab coat is mandatory to protect against splashes and
potential fires.
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o Closed-toe Shoes: Footwear that fully covers the feet is required.
D. Respiratory Protection:

o Ventilation: All work with 5-Methyl-2-hepten-4-one should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[1][6]

» Respirator: If ventilation is inadequate or in the event of a large spill, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.

lll. Operational Plan: Handling and Storage

A. Handling Protocol:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[6] Have a chemical spill kit appropriate for flammable liquids nearby.

o Grounding: To prevent static discharge, which can ignite flammable vapors, ground and bond
containers and receiving equipment during transfer.[1]

e Tools: Use non-sparking tools to avoid ignition sources.[1]

o Avoidance: Avoid contact with skin and eyes, and prevent the inhalation of vapor or mist.[1]
[6] Do not eat, drink, or smoke in the handling area.[1]

o Heating: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources.[1][6]

B. Storage Protocol:

» Container: Store in a tightly closed, original container.[1][6][15]

e Location: Keep in a cool, dry, and well-ventilated place away from direct sunlight.[1][6][8]

o Incompatibilities: Store separately from strong oxidizing agents, strong bases, and metals.[6]

o Labeling: Ensure all containers are clearly and accurately labeled with the chemical name
and associated hazards.
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IV. Disposal Plan

A. Waste Collection:

o Container: Collect waste 5-Methyl-2-hepten-4-one and any contaminated materials (e.g.,
paper towels, gloves) in a dedicated, properly labeled, and sealed waste container.

e Segregation: Do not mix with incompatible waste streams.
B. Disposal Procedure:

e Regulations: All chemical waste must be disposed of in accordance with local, state, and
federal regulations.

» Professional Disposal: Arrange for disposal by a licensed professional waste disposal
service.[1] Incineration in a qualified facility with flue gas scrubbing is a possible disposal
method.[6]

» Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent) before
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and
dispose of it in a sanitary landfill, if permitted.[1]

V. Emergency Procedures
A. Spills:

e Evacuate: Immediately evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite)
and place it in a suitable container for disposal.[16]

o Large Spills: For large spills, contact your institution's environmental health and safety (EHS)
department immediately.

B. First Aid:
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» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation
develops or persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If the
person is not breathing, begin artificial respiration. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate
medical attention.[1]

Workflow for Handling 5-Methyl-2-hepten-4-one
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Start: Prepare for Handling

1. Don Personal Protective Equipment (PPE)
- Ketone-Resistant Gloves
- Safety Goggles & Face Shield
- Lab Coat

2. Ensure Proper Ventilation
- Work in a Chemical Fume Hood

3. Chemical Handling
- Grounding and bonding
- Use non-sparking tools
- Avoid ignition sources

Generate Waste

5. Waste Collection
- Segregate waste
- Use labeled, sealed container

- Tightly sealed container
- Cool, dry, well-ventilated area
- Away from incompatibles

I
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4. Storage !
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6. Professional Disposal
- Follow institutional & legal guidelines

Emergency Procedures

Task Complete (Spill or Exposure)

After Resolution

Task Complete

: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of 5-Methyl-2-hepten-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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